Cas no 19076-60-9 (methyl 2-formylfuran-3-carboxylate)

• Product Name: methyl 2-formylfuran-3-carboxylate
• CAS No: 19076-60-9
• MF: C₇H₆O₄
• MW: 154.120142459869
• MDL: MFCD24447802
• CID: 3851468
• PubChem ID: 15818585
• Update Time: 2025-05-19

methyl 2-formylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 2-formyl-, methyl ester
• METHYL 2-FORMYLFURAN-3-CARBOXYLATE
• 2-Formyl-furan-3-carboxylic acid methyl ester
• 19076-60-9
• 3-methoxycarbonyl-2-furaldehyde
• EN300-108641
• SCHEMBL7228617
• AS-43528
• Z1416282113
• MFCD24447802
• UAA07660
• 981-004-8
• Methyl2-formylfuran-3-carboxylate
• AKOS027252518
• methyl 2-formylfuran-3-carboxylate

• MDL： MFCD24447802
• Inchi： 1S/C7H6O4/c1-10-7(9)5-2-3-11-6(5)4-8/h2-4H,1H3
• InChI Key： VAZHRIFSKVRVBO-UHFFFAOYSA-N
• SMILES： O1C=CC(C(OC)=O)=C1C=O

Computed Properties

• Exact Mass: 154.02660867Da
• Monoisotopic Mass: 154.02660867Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 267.9±25.0 °C at 760 mmHg
• Flash Point: 115.8±23.2 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

methyl 2-formylfuran-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on methyl 2-formylfuran-3-carboxylate

Methyl 2-formylfuran-3-carboxylate (CAS No. 19076-60-9): A Comprehensive Overview

Methyl 2-formylfuran-3-carboxylate, identified by the CAS number 19076-60-9, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, with its unique structure and functional groups, plays a pivotal role in various chemical reactions and applications. Recent advancements in synthetic chemistry have further highlighted its potential in drug discovery, material science, and biotechnology.

The molecular structure of methyl 2-formylfuran-3-carboxylate consists of a furan ring substituted with a formyl group at position 2 and a methyl ester at position 3. This arrangement imparts the compound with distinct electronic properties, making it an ideal candidate for various transformations. The furan ring, being aromatic and electron-rich, facilitates participation in conjugation, while the formyl group introduces electrophilic characteristics. The methyl ester group further enhances the compound's stability and solubility in organic solvents.

Recent studies have explored the use of methyl 2-formylfuran-3-carboxylate as an intermediate in the synthesis of bioactive molecules. For instance, researchers have employed this compound in the construction of complex natural product analogs, leveraging its reactivity to form key bonds such as C-C and C-O linkages. Its ability to undergo both nucleophilic and electrophilic attacks makes it a valuable building block in organic synthesis.

In the field of material science, methyl 2-formylfuran-3-carboxylate has been investigated for its potential in generating functional polymers. By incorporating this compound into polymer backbones, scientists have demonstrated enhanced mechanical properties and thermal stability. Moreover, its application in the development of stimuli-responsive materials has opened new avenues for smart technologies.

The biological significance of methyl 2-formylfuran-3-carboxylate has also been a focal point of recent research. Studies have shown that this compound exhibits moderate antimicrobial activity against various bacterial strains. Additionally, its derivatives have been explored for their potential as anticancer agents, with promising results in preclinical models.

From a synthetic perspective, the preparation of methyl 2-formylfuran-3-carboxylate involves multi-step processes that often require precise control over reaction conditions. Recent advancements in catalytic methods have streamlined its synthesis, reducing production costs and improving yield efficiency.

In conclusion, methyl 2-formylfuran-3-carboxylate (CAS No. 19076-60-9) stands as a testament to the ingenuity of modern chemistry. Its diverse applications across multiple disciplines underscore its importance as a key compound in contemporary research.